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Compound of Interest

2,2,2-Trifluoroethyl
Compound Name: .
trichloromethanesulfonate

Cat. No.: B1293860

An In-Depth Technical Guide to 2,2,2-Trifluoroethyl Triflate: Properties, Synthesis, and
Applications

Introduction

2,2,2-Trifluoroethyl trifluoromethanesulfonate, commonly known as 2,2,2-Trifluoroethyl triflate
(TFET), is a highly reactive and versatile reagent in modern organic synthesis.[1] Its
significance lies in its capacity to act as a potent electrophilic source of the 2,2,2-trifluoroethyl
group (-CH2CF3).[2][3] The incorporation of this moiety into organic molecules can profoundly
alter their physical and biological properties, including lipophilicity, metabolic stability, and
binding affinity.[2] This guide provides a comprehensive overview of the core physical
properties, synthesis, reactivity, and safe handling of TFET, tailored for professionals in
chemical research and drug development.

Chemical Identity and Core Physical Properties

2,2,2-Trifluoroethyl triflate is a colorless to pale yellow liquid under standard conditions.[1][4] Its
structure features a 2,2,2-trifluoroethyl group linked to a trifluoromethanesulfonate (triflate)
group, one of the best known leaving groups in nucleophilic substitution reactions. This
structural arrangement is the source of its high reactivity.[2]

Table 1: Core Physical and Chemical Properties of 2,2,2-Trifluoroethyl Triflate
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Property Value Source(s)
CAS Number 6226-25-1 [3][4][5]
Molecular Formula C3H2Fe03S [5]1[6]
Molecular Weight 232.10 g/mol [31[6]
Appearance C.:ok')rless to light yellow clear A7

liquid
Density 1.61-1.611g/mLat 25 °C [41[5]
Boiling Point 91 °C [4]
Refractive Index n20/D 1.306 - 1.31 [4]
Solubility Slightly soluble in water [8]

Reactivity and Mechanism of Action

The utility of TFET stems from the exceptional leaving group ability of the
trifluoromethanesulfonate (triflate) anion (CFsSOs™). The triflate group is highly stabilized by
resonance, making it very weakly basic and thus easily displaced. This, combined with the
electron-withdrawing nature of the adjacent trifluoromethyl group, renders the methylene
carbon (-CHz-) highly electrophilic and susceptible to nucleophilic attack.

This reactivity makes TFET an invaluable reagent for introducing the trifluoroethyl group into a
wide range of substrates, a process known as trifluoroethylation.[9] This transformation is
crucial in medicinal chemistry, as the trifluoroethyl motif can enhance the metabolic stability and
lipophilicity of drug candidates, thereby improving their pharmacokinetic profiles.[2][4]

Caption: General mechanism for nucleophilic substitution using TFET.
Key Applications in Research and Development
The unique properties of TFET facilitate its use in several critical areas of chemical synthesis:

¢ Pharmaceutical Development: It is instrumental in synthesizing novel pharmaceutical
compounds where the trifluoroethyl group is incorporated to enhance bioavailability and
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therapeutic efficacy.[4]

o Fluorinated Amino Acid Synthesis: TFET is a key reagent for creating non-natural, fluorinated
amino acids, which are used to build peptides with increased resistance to enzymatic
degradation.[2][3]

o Agrochemicals: The introduction of the trifluoroethyl group is a common strategy in the
development of new pesticides and herbicides.[2]

o Materials Science: It is used to create fluorinated polymers and coatings that exhibit superior
chemical resistance and thermal stability.[4]

Synthesis Protocol

2,2,2-Trifluoroethyl triflate is typically synthesized by reacting 2,2,2-trifluoroethanol with
trifluoromethanesulfonic anhydride.[10][11] The anhydride acts as a powerful triflating agent for
the alcohol.

Caption: Workflow for the synthesis of 2,2,2-Trifluoroethyl Triflate.

Experimental Methodology

The following is a representative laboratory-scale procedure:

e Setup: Equip a 100-mL flask with a magnetic stirrer, thermometer, nitrogen inlet, and a reflux
condenser.[11]

» Charging Reactants: In a nitrogen atmosphere, charge the flask with 25 mL (0.342 moles) of
2,2,2-trifluoroethanol, followed by the slow addition of 50 mL (0.297 moles) of
trifluoromethanesulfonic anhydride.[11]

e Initial Reaction: Stir the mixture at room temperature for 30 minutes under a nitrogen
atmosphere.[11]

» Reflux: Heat the mixture to reflux and maintain for 3 hours.[11]

« |solation: After cooling, the desired product, 2,2,2-trifluoroethyl triluoromethanesulfonate, is
isolated via distillation.[11]
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This procedure typically yields the product in good quantity (e.g., 50.3 g, 73% yield).[11]

Safety, Handling, and Storage

Due to its high reactivity and hazardous nature, 2,2,2-Trifluoroethyl triflate must be handled
with stringent safety protocols.

Table 2: GHS Hazard Information

Hazard Class GHS Statement(s) Source(s)

H301: Toxic if swallowedH330:
Acute Toxicity Fatal if inhaledH332: Harmful if  [5][12][13]
inhaled

, _ H314: Causes severe skin
Corrosion/Irritation [51[12]
burns and eye damage

o H225: Highly flammable liquid
Flammability d [13]
and vapor

L H341: Suspected of causing
Mutagenicity _ [13]
genetic defects

Handling and Storage Recommendations

e Engineering Controls: Always handle this chemical within a certified chemical fume hood to
avoid inhalation of vapors.[12] Eyewash stations and safety showers must be readily
accessible.[12]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, protective clothing,
and chemical safety goggles or a face shield.[12]

e Storage: Store in a cool, dry, and well-ventilated area, typically refrigerated between 2°C and
8°C.[5] The compound is sensitive to moisture and air; therefore, it should be stored under
an inert atmosphere, such as nitrogen.[5][8][12]

e Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[12]
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Conclusion

2,2,2-Trifluoroethyl triflate is a cornerstone reagent for the synthesis of complex fluorinated
molecules. Its physical properties, particularly its liquid state and high reactivity, make it a
convenient and powerful tool for trifluoroethylation. Understanding its properties, reactivity, and
stringent safety requirements is paramount for its effective and safe utilization in the laboratory,
empowering researchers to advance the fields of drug discovery, agrochemicals, and materials
science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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